4-[5-(4-chlorophenyl)-4-(trifluoromethyl)-1,3-thiazol-2-yl]morpholine

• IUPAC Name: 4-[5-(4-chlorophenyl)-4-(trifluoromethyl)-1,3-thiazol-2-yl]morpholine
• InChI: InChI=1S/C14H12ClF3N2OS/c15-10-3-1-9(2-4-10)11-12(14(16,17)18)19-13(22-11)20-5-7-21-8-6-20/h1-4H,5-8H2
• InChI Key: CHMLOZLFWRAGNK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=C(S2)C3=CC=C(C=C3)Cl)C(F)(F)F
• Molecular Formula: C14H12ClF3N2OS
• Molecular Weight: 348.8 g/mol

Description

4-[5-(4-chlorophenyl)-4-(trifluoromethyl)-1,3-thiazol-2-yl]morpholine is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. It is a heterocyclic compound that belongs to the thiazole family and contains a morpholine ring.

Mechanism of Action

The exact mechanism of action of 4-[5-(4-chlorophenyl)-4-(trifluoromethyl)-1,3-thiazol-2-yl]morpholine is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes or by interfering with the normal functioning of cells. It has also been found to induce apoptosis, which is the process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 4-[5-(4-chlorophenyl)-4-(trifluoromethyl)-1,3-thiazol-2-yl]morpholine has a variety of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and alleviate pain. It has also been found to modulate the immune system, which may be beneficial for the treatment of autoimmune disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[5-(4-chlorophenyl)-4-(trifluoromethyl)-1,3-thiazol-2-yl]morpholine in lab experiments is its potential therapeutic applications. It has been found to exhibit a range of activities that make it a promising candidate for the treatment of various diseases. However, one limitation of using this compound in lab experiments is its complex synthesis method, which may make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the study of 4-[5-(4-chlorophenyl)-4-(trifluoromethyl)-1,3-thiazol-2-yl]morpholine. One direction is to further investigate its potential as an anti-inflammatory and analgesic agent. Another direction is to explore its potential as a modulator of the immune system for the treatment of autoimmune disorders. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its synthesis method for large-scale production.

Scientific Research Applications

4-[5-(4-chlorophenyl)-4-(trifluoromethyl)-1,3-thiazol-2-yl]morpholine has been extensively studied for its potential therapeutic applications. It has been found to exhibit antitumor, antifungal, and antibacterial activities. Studies have also shown that it has potential as an anti-inflammatory and analgesic agent. Furthermore, it has been found to have potential as a modulator of the immune system, making it a promising candidate for the treatment of autoimmune disorders.